Ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate

• Molecular Formula: C17H14ClF3O3
• Molecular Weight: 358.7 g/mol
• IUPAC Name: ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate
• InChI: InChI=1S/C17H14ClF3O3/c1-2-23-16(22)12-5-3-11(4-6-12)10-24-13-7-8-15(18)14(9-13)17(19,20)21/h3-9H,2,10H2,1H3
• InChI Key: KOSIJUAQYJYZDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)COC2=CC(=C(C=C2)Cl)C(F)(F)F

Description

Ethyl 4-[[4-chloro-3-(trifluoromethyl)phenoxy]methyl]benzoate is a useful research compound. Its molecular formula is C17H14ClF3O3 and its molecular weight is 358.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-(trifluoromethyl)phenol (190 mg, 0.97 mmol) in DMSO (5.0 mL) was added potassium carbonate (276 mg, 2.0 mmol). The reaction mixture was stirred at room temperature for 10 minutes, before addition of ethyl 4-(bromomethyl)benzoate (235 mg, 0.97 mmol). The resulting mixture was heated to 70° C. with stirring for 3 hours before cooling back to room temperature. Water (50 mL) and EtOAc (50 mL) were added and the layers partitioned. The aqueous fractions were washed with EtOAc (2×50 mL) and the combined organic layers dried over magnesium sulfate, filtered and concentrated in vacuo to yield a white solid as the title compound (350 mg, 100%).